Cas no 5435-16-5 (Sulfamic acid,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-)

• Product Name: Sulfamic acid,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
• CAS No: 5435-16-5
• MF: C₄H₅N₃O₅S
• MW: 207.164599180222
• CID: 372982
• PubChem ID: 227929
• Update Time: 2025-06-07

Sulfamic acid,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• (2,4-dioxo-1H-pyrimidin-5-yl)sulfamic acid
• 5-SULFAMINOURACIL
• Sulfamic acid,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
• SULFAMINOURACIL CRYSTALLINE
• (2,4-Dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-amido
• (2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-amidosulfuric acid
• (2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfamic acid
• (2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-sulfamic acid
• 2,4-Dihydroxy-5-pyrimidinylsulfamic acid
• 2,4-Dihydroxy-5-sulfaminopyrimidine
• 5-Sulfamino-uracil
• AC1L5FUQ
• NSC20117
• NSC22475
• SULFAMINOURACIL
• SureCN190171
• uracil-5-sulfamic acid
• NS00040643
• Sulfamic acid, (1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
• NSC-20117
• DTXSID60202725
• 5-Sulfaminouracil, ~95%
• (2,4-dihydroxypyrimidin-5-yl)sulfamic acid
• MFCD00083080
• NSC-22475
• SCHEMBL190171
• NSC 20117
• 5435-16-5

• Inchi： 1S/C4H5N3O5S/c8-3-2(7-13(10,11)12)1-5-4(9)6-3/h1,7H,(H,10,11,12)(H2,5,6,8,9)
• InChI Key： ZZRMMIWUJLCXPF-UHFFFAOYSA-N
• SMILES： S(NC1=CNC(NC1=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 206.99505
• Monoisotopic Mass: 206.99499144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 124.6
• LogP: -0.56830

Additional information on Sulfamic acid,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-

Introduction to Sulfamic acid,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl) and Its Applications in Modern Chemistry

Sulfamic acid,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl), with the CAS number 5435-16-5, is a specialized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that exhibit unique chemical properties, making it a valuable candidate for various applications in drug development and biochemical studies. The molecular structure of this compound incorporates a pyrimidine ring, which is a fundamental scaffold in many biologically active molecules. The presence of sulfamic acid functional groups further enhances its reactivity and potential utility in synthetic chemistry.

The significance of Sulfamic acid,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl) lies in its ability to serve as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, recent studies have highlighted its role in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The pyrimidine core of this compound mimics natural biomolecules, allowing it to interact with biological targets with high specificity.

In the realm of medicinal chemistry, the derivatives of Sulfamic acid,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl) have been explored for their potential antimicrobial and anti-inflammatory properties. The sulfamic acid moiety contributes to its ability to chelate metal ions, which is a property that has been exploited in designing antimicrobial agents. Additionally, the dioxo group within the pyrimidine ring enhances its reactivity, enabling further functionalization and customization for specific biological applications.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of reactions involving Sulfamic acid,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl). Molecular modeling studies have revealed that this compound can act as a versatile building block in multi-step synthetic pathways. Its ability to undergo nucleophilic substitution reactions makes it an attractive candidate for constructing complex molecular architectures. These insights have guided the development of new synthetic strategies that are more efficient and environmentally friendly.

The pharmaceutical industry has been particularly interested in harnessing the potential of Sulfamic acid,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl) for the development of next-generation drugs. Researchers are exploring its use in designing small-molecule inhibitors that can modulate enzyme activity implicated in metabolic disorders. The compound's structural versatility allows it to be modified in various ways to optimize its pharmacokinetic properties. This adaptability has led to several promising candidates entering preclinical trials.

Beyond its pharmaceutical applications, Sulfamic acid,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl) has found utility in agrochemical research. Its derivatives have been investigated for their potential as herbicides and fungicides due to their ability to disrupt essential biological processes in pests and weeds. The sulfamic acid group's chelating properties contribute to its efficacy by binding metal ions that are crucial for plant growth and development.

The synthesis of Sulfamic acid,N-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl) itself is a testament to the ingenuity of modern synthetic chemistry. Advanced catalytic methods have been developed to produce this compound with high yield and purity. These methods not only improve the efficiency of drug production but also minimize waste generation. Such green chemistry approaches align with global efforts to promote sustainable industrial practices.

In conclusion，Sulfamic acid,N-(1，2，3，4-tetrahydro-2，4-dioxo-5-pyrimidinyl), CAS no 5435-16-5，is a multifaceted compound with broad applications across multiple scientific disciplines。Its unique structural features make it an invaluable tool for researchers working on drug discovery、biochemical studies、and agrochemical innovations。As our understanding of its properties continues to grow，we can expect even more innovative uses for this remarkable molecule in the future。